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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the tin-sulfur (Sn-S) binary phase
diagram, drawing from established materials science literature. The information is curated for
researchers and professionals requiring a detailed understanding of the phase relationships,
synthesis, and characterization of tin sulfide compounds.

Introduction to the Tin-Sulfur System

The tin-sulfur system is characterized by the formation of several stable compounds, most
notably tin(ll) sulfide (SnS), tin(1V) sulfide (SnS2), and tin(l1,1V) sulfide (Sn2Ss). These
materials have garnered significant interest due to their applications in photovoltaics,
thermoelectric devices, and as anode materials in batteries. An understanding of the Sn-S
phase diagram is crucial for the controlled synthesis of these materials with desired phases and
properties.

Phases and Crystal Structures

The primary solid phases in the tin-sulfur system at atmospheric pressure are tin (Sn), sulfur
(S), SnS, SnSz, and Sn2Ss. Each of these phases possesses distinct crystal structures that
dictate its physical and chemical properties.

Table 1: Crystal Structure of Phases in the Tin-Sulfur System
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Chemical Crystal Lattice
Phase Space Group
Formula System Parameters (A)
o-Tin (Gray Tin) Sn Cubic Fd-3m a=6.489
] o a=5.831,c=
B-Tin (White Tin) Sn Tetragonal [41/amd
3.181
a=10.46,b =
Rhombic Sulfur S Orthorhombic Fddd
12.87, ¢ =24.49
a=433,b=
0-SnS SnS Orthorhombic Pnma 11.20,c=
3.99[1]
B-SnS SnS Orthorhombic Cmcm -
a=3.65c=
SnS2 SnS2 Hexagonal P-3m1
5.88
a=8.88,b=
Sn2Ss Sn2Ss Orthorhombic Pnma
3.75,c=14.01

Note: Lattice parameters can vary slightly depending on the synthesis method and

measurement conditions.

The Tin-Sulfur Phase Diagram

The tin-sulfur phase diagram illustrates the equilibrium phases present at different

temperatures and compositions at atmospheric pressure. Key features of the diagram include

the melting points of the pure elements and compounds, as well as eutectic and peritectic

reactions.

Table 2: Key Transition Temperatures in the Tin-Sulfur System
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Feature Temperature (°C) Reaction

Melting Point of Tin (3-Sn) 231.9 Sn(s) «~ Liquid

Melting Point of Sulfur o

(monoclinic) 119.0 S(s) < Liquid[2]

Melting Point of SnS 882 SnS(s) < Liquid[3]

0-SnS to B-SnS Transition ~605 a-SnS < [-SnS
Decomposition of Sn2S3 >300 Sn2Ss3(s) —» SnSz(s) + SnS(s)
Decomposition of SnS2 600 SnSz(s) < Liquid + Vapor

While a complete, experimentally validated phase diagram with precise eutectic and peritectic
points is not consistently reported in the literature, a schematic representation can be
constructed based on the known melting and decomposition points of the stable phases. The
system is expected to exhibit a eutectic reaction between Sn and SnS, and peritectic reactions
involving the formation and decomposition of Sn2Ss and SnSa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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